Cas no 1094296-86-2 (5-(2-fluorophenyl)-1,2,4-triazin-3-amine)

• Product Name: 5-(2-fluorophenyl)-1,2,4-triazin-3-amine
• CAS No: 1094296-86-2
• MF: C₉H₇FN₄
• MW: 190.177084207535
• CID: 4571185
• PubChem ID: 43134550
• Update Time: 2025-10-30

5-(2-fluorophenyl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-1,2,4-triazin-3-amine

• Inchi： 1S/C9H7FN4/c10-7-4-2-1-3-6(7)8-5-12-14-9(11)13-8/h1-5H,(H2,11,13,14)
• InChI Key： JBYPLQMUAUUGNW-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CC=C2F)N=C(N)N=1

Computed Properties

• Exact Mass: 190.06547440g/mol
• Monoisotopic Mass: 190.06547440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 5-(2-fluorophenyl)-1,2,4-triazin-3-amine

Recent Advances in the Study of 5-(2-fluorophenyl)-1,2,4-triazin-3-amine (CAS: 1094296-86-2)

The compound 5-(2-fluorophenyl)-1,2,4-triazin-3-amine (CAS: 1094296-86-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a triazine core with a fluorophenyl substituent, has been investigated for its biological activity, particularly in the context of kinase inhibition and anticancer properties. Recent studies have explored its synthesis, structural optimization, and mechanism of action, positioning it as a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-(2-fluorophenyl)-1,2,4-triazin-3-amine exhibits potent inhibitory activity against a subset of protein kinases implicated in cancer cell proliferation. The compound's unique structure allows it to bind selectively to the ATP-binding site of these kinases, disrupting their signaling pathways. Molecular docking simulations and X-ray crystallography revealed key interactions between the fluorophenyl group and hydrophobic residues in the kinase active site, providing a structural basis for its efficacy.

Further investigations into the pharmacokinetic properties of 5-(2-fluorophenyl)-1,2,4-triazin-3-amine have highlighted both its strengths and challenges. While the compound demonstrates favorable solubility and membrane permeability in vitro, its metabolic stability in vivo requires optimization. Recent efforts have focused on modifying the triazine scaffold to enhance metabolic resistance without compromising its kinase inhibitory activity. Derivatives with additional substituents on the triazine ring are currently under evaluation to address these limitations.

The therapeutic potential of 5-(2-fluorophenyl)-1,2,4-triazin-3-amine extends beyond oncology. Preliminary data from a 2024 study suggest that this compound may also modulate inflammatory pathways, making it a candidate for autoimmune disease treatment. Researchers observed dose-dependent suppression of pro-inflammatory cytokines in cell-based assays, though the exact molecular targets remain under investigation. These findings open new avenues for repurposing the compound in immunology and inflammation-related disorders.

From a synthetic chemistry perspective, recent advancements have improved the yield and scalability of 5-(2-fluorophenyl)-1,2,4-triazin-3-amine production. A novel catalytic system developed in 2023 enables the efficient construction of the triazine core under milder conditions, reducing the formation of byproducts. This methodological improvement is crucial for facilitating larger-scale preclinical studies and eventual clinical translation of derivatives based on this chemical scaffold.

As research progresses, the safety profile of 5-(2-fluorophenyl)-1,2,4-triazin-3-amine continues to be evaluated. Current toxicology studies in animal models indicate a manageable side effect profile at therapeutic doses, with hepatotoxicity emerging as the primary dose-limiting factor. Structure-activity relationship (SAR) studies are ongoing to identify modifications that can reduce off-target effects while maintaining the desired pharmacological activity.

In conclusion, 5-(2-fluorophenyl)-1,2,4-triazin-3-amine represents a versatile chemical scaffold with multiple potential therapeutic applications. Its development exemplifies the intersection of medicinal chemistry and biological target discovery. Future research directions will likely focus on optimizing its drug-like properties, expanding its therapeutic indications, and elucidating its precise mechanisms of action at the molecular level. The compound's progression through the drug discovery pipeline will be closely watched by the pharmaceutical research community.